Cas no 146726-33-2 (Cyclohexanecarboxaldehyde,2,2,6-trimethyl-, (1R,6R)-)

• Product Name: Cyclohexanecarboxaldehyde,2,2,6-trimethyl-, (1R,6R)-
• CAS No: 146726-33-2
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 101058
• PubChem ID: 12132911
• Update Time: 2025-04-18

Cyclohexanecarboxaldehyde,2,2,6-trimethyl-, (1R,6R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde,2,2,6-trimethyl-, (1R,6R)-
• Cyclohexanecarboxaldehyde, 2,2,6-trimethyl-, (1R-cis)- (9CI)
• SCHEMBL958781
• (1R,6R)-2,2,6-Trimethylcyclohexane-1-carbaldehyde
• 146726-33-2

• Inchi： 1S/C10H18O/c1-8-5-4-6-10(2,3)9(8)7-11/h7-9H,4-6H2,1-3H3/t8-,9-/m1/s1
• InChI Key： MPLGIGIOVUTMJA-RKDXNWHRSA-N
• SMILES： O=C[C@@H]1[C@H](C)CCCC1(C)C

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides